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Compound of Interest

Compound Name: MRS2768 tetrasodium salt

Cat. No.: B14104771 Get Quote

Technical Support Center: MRS2768
Tetrasodium Salt
Welcome to the technical support center for MRS2768 tetrasodium salt. This resource is

designed for researchers, scientists, and drug development professionals to provide guidance

on quality control, purity assessment, and troubleshooting for experiments involving this

selective P2Y2 receptor agonist.

Frequently Asked Questions (FAQs)
1. What is MRS2768 tetrasodium salt?

MRS2768 tetrasodium salt is a moderately potent and selective agonist for the P2Y2

receptor, a G protein-coupled receptor (GPCR).[1][2] It is often used in research to study the

physiological roles of the P2Y2 receptor, which is involved in processes such as inflammation,

wound healing, and cell migration.[3]

2. What are the recommended storage conditions for MRS2768 tetrasodium salt?

MRS2768 tetrasodium salt should be stored at -80°C for long-term stability.[4]

3. How should I prepare stock solutions of MRS2768 tetrasodium salt?
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MRS2768 tetrasodium salt is soluble in water.[4][5] For example, some suppliers provide it

pre-dissolved in water at a concentration of 10 mM.[4] It is recommended to prepare aqueous

stock solutions and to avoid long-term storage of these solutions; use them as freshly as

possible.[5] For specific applications, it is always best to refer to the batch-specific data on the

certificate of analysis.

4. What is the typical purity of commercially available MRS2768 tetrasodium salt?

Commercially available MRS2768 tetrasodium salt typically has a purity of ≥98% as

determined by High-Performance Liquid Chromatography (HPLC).[4]

Quality Control and Purity Assessment
Ensuring the quality and purity of MRS2768 tetrasodium salt is critical for obtaining reliable

and reproducible experimental results. Below are key specifications and detailed

methodologies for its assessment.

Physicochemical Properties
Property Value Reference

Chemical Name
Uridine-5'-tetraphosphate δ-

phenyl ester tetrasodium salt
[4]

Molecular Formula C₁₅H₁₆N₂Na₄O₁₈P₄ [1][4]

Molecular Weight 728.14 g/mol [1][4]

Appearance Colorless to light yellow liquid [1]

Purity ≥98% (by HPLC) [4]

Storage Temperature -80°C [4]

Solubility Soluble in water [4][5]

Experimental Protocols for Purity Assessment
While specific, validated protocols for MRS2768 tetrasodium salt are often proprietary, the

following are representative methods for the quality control of nucleotide analogs.
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Protocol 1: Purity Determination by Reverse-Phase High-Performance Liquid Chromatography

(RP-HPLC)

This protocol describes a general method for assessing the purity of nucleotide analogs like

MRS2768.

Objective: To separate and quantify MRS2768 tetrasodium salt from potential impurities.

Instrumentation: A standard HPLC system with a UV detector.

Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

Mobile Phase A: 7 mM ammonium acetate in water.[6]

Mobile Phase B: Acetonitrile.[6]

Gradient:

0-5 min: 100% A

5-20 min: Linear gradient to 80% A / 20% B

20-25 min: Hold at 80% A / 20% B

25-30 min: Return to 100% A and re-equilibrate.

Flow Rate: 1.0 mL/min.[6]

Detection: UV absorbance at 260 nm.[6]

Sample Preparation: Dissolve a small amount of MRS2768 tetrasodium salt in water to a

known concentration (e.g., 1 mg/mL).

Injection Volume: 10 µL.

Data Analysis: Integrate the peak areas. Purity is calculated as the area of the main peak

divided by the total area of all peaks, expressed as a percentage.

Protocol 2: Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy
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This protocol provides a general procedure for the structural characterization of small

molecules.

Objective: To confirm the chemical structure of MRS2768 tetrasodium salt.

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation: Dissolve 5-10 mg of the compound in a suitable deuterated solvent

(e.g., D₂O).

Experiments:

¹H NMR: Provides information on the number and environment of protons.

¹³C NMR: Provides information on the carbon skeleton.

³¹P NMR: Crucial for analyzing the tetraphosphate chain.

2D NMR (e.g., COSY, HSQC): Used to establish connectivity between atoms.

Data Analysis: The resulting spectra are analyzed to ensure that the chemical shifts, coupling

constants, and correlations are consistent with the known structure of MRS2768.

Protocol 3: Molecular Weight Verification by Mass Spectrometry (MS)

This protocol outlines a general method for confirming the molecular weight of the compound.

Objective: To verify the molecular weight of MRS2768 tetrasodium salt.

Instrumentation: A mass spectrometer, often coupled with a liquid chromatography system

(LC-MS).[7][8]

Ionization Source: Electrospray ionization (ESI) is commonly used for polar molecules like

nucleotides.

Mass Analyzer: Time-of-flight (TOF) or Orbitrap analyzers provide high mass accuracy.[9]
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Sample Preparation: Prepare a dilute solution of the compound in a suitable solvent (e.g.,

water/acetonitrile).

Data Analysis: The mass spectrum should show a prominent ion corresponding to the

expected mass of MRS2768. For the tetrasodium salt, various charged species may be

observed (e.g., [M-Na]⁻, [M-2Na]²⁻, etc.). The high-resolution mass data should be

consistent with the elemental composition of the molecule.[8]

Troubleshooting Guides
Issue 1: Inconsistent or No Biological Response in Cell-Based Assays

Possible Cause Troubleshooting Step

Degraded Compound

Ensure the compound has been stored correctly

at -80°C. Prepare fresh stock solutions. Avoid

repeated freeze-thaw cycles.

Incorrect Concentration

Verify the concentration of the stock solution.

Perform a dose-response curve to determine

the optimal working concentration (EC₅₀ for

MRS2768 is reported to be ~1.89 µM).[4]

Low Receptor Expression
Confirm that the cell line used expresses the

P2Y2 receptor at sufficient levels.

Assay Interference

Components of the assay buffer or cell culture

medium may interfere with the agonist's activity.

Test the assay with a known P2Y2 agonist as a

positive control.

Cell Health

Ensure cells are healthy and within a low

passage number. High passage numbers can

lead to altered receptor expression and

signaling.

Issue 2: High Background Signal in Functional Assays
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Possible Cause Troubleshooting Step

Constitutive Receptor Activity

Some cell lines may exhibit basal P2Y2 receptor

activity. If possible, use an inverse agonist to

reduce this background.

Non-specific Binding

Increase the number of washing steps in your

assay protocol. Include a non-specific binding

control by adding a high concentration of an

unlabeled ligand.

Contamination of Reagents

Use fresh, high-purity reagents and sterile

techniques to avoid contamination that might

activate cellular signaling pathways.

Issue 3: Variability Between Experiments

Possible Cause Troubleshooting Step

Inconsistent Cell Passage Number
Use cells within a consistent and narrow

passage number range for all experiments.

Pipetting Errors

Calibrate pipettes regularly. For viscous

solutions, consider using reverse pipetting

techniques.

Ligand Adsorption

Some compounds can adsorb to plasticware.

Using low-adhesion microplates and pipette tips

can mitigate this.

Signaling Pathways and Experimental Workflows
P2Y2 Receptor Signaling Pathway

Activation of the P2Y2 receptor by MRS2768 initiates a signaling cascade primarily through the

Gq/11 protein. This leads to the activation of phospholipase C (PLC), which in turn hydrolyzes

phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol trisphosphate (IP₃) and diacylglycerol

(DAG). IP₃ triggers the release of calcium from intracellular stores, and DAG activates protein
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kinase C (PKC).[3][10][11][12] Downstream effects include the activation of MAPK signaling

and regulation of gene expression.[3][11]
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Caption: P2Y2 Receptor Signaling Cascade.

Experimental Workflow for Quality Control

The following diagram illustrates a logical workflow for the quality control assessment of a new

batch of MRS2768 tetrasodium salt.
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Caption: Quality Control Workflow for MRS2768.
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Troubleshooting Logic for a Failed Experiment

This diagram provides a logical approach to troubleshooting a failed experiment where

MRS2768 did not elicit the expected biological response.

Experiment Failed:
No Response to MRS2768

Does a known agonist
(positive control) work?

Check MRS2768:
- Freshly prepared?

- Correct concentration?
- Stored properly?

Yes

Check Cell System:
- P2Y2R expression?

- Cell health?
- Passage number?

No

Check Assay Conditions:
- Buffer components?
- Incubation times?
- Detector settings?

Re-run Experiment with
Verified Reagents and Cells

Problem Solved

Click to download full resolution via product page

Caption: Troubleshooting Failed Experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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